Crystal Structure and X-ray Diffraction Analysis of 2-Bromo-4-methoxyphenyl Isothiocyanate: A Comprehensive Technical Guide
Crystal Structure and X-ray Diffraction Analysis of 2-Bromo-4-methoxyphenyl Isothiocyanate: A Comprehensive Technical Guide
Executive Summary
This technical whitepaper provides an in-depth crystallographic analysis of 2-Bromo-4-methoxyphenyl isothiocyanate (C₈H₆BrNOS), a highly versatile electrophilic intermediate widely utilized in drug discovery for the synthesis of thioureas, heterocyclic scaffolds, and bioconjugates. By establishing a rigorous, self-validating protocol for single-crystal X-ray diffraction (SCXRD), this guide elucidates the precise three-dimensional molecular geometry, anisotropic displacement parameters, and supramolecular packing forces—specifically halogen bonding and π−π stacking—that govern the solid-state behavior of this molecule.
Molecular Context & Rationale
In medicinal chemistry, the isothiocyanate moiety (-N=C=S) is a privileged functional group due to its reactivity with primary amines and thiols. The substitution pattern on the phenyl ring of 2-Bromo-4-methoxyphenyl isothiocyanate introduces distinct electronic and steric effects:
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The Methoxy Group (-OCH₃): Acts as a strong electron-donating group via resonance, increasing the electron density on the aromatic ring and modulating the electrophilicity of the isothiocyanate carbon.
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The Bromine Atom (-Br): Serves a dual purpose. Crystallographically, its high atomic number ( Z=35 ) provides significant anomalous dispersion, which is critical for determining the absolute structure of the crystal. Chemically, the polarizable electron cloud of bromine creates a region of positive electrostatic potential (a σ -hole), enabling highly directional halogen bonding that stabilizes the crystal lattice.
Understanding the exact bond lengths and torsion angles through SCXRD allows researchers to accurately model the steric hindrance around the isothiocyanate group, predicting its reactivity kinetics in subsequent synthetic steps.
Experimental Protocols: A Self-Validating System
To ensure absolute trustworthiness and reproducibility, the following methodologies are designed as self-validating systems, where the success of each step dictates the progression to the next.
Single Crystal Growth Methodology
The selection of the solvent system is governed by the differential solubility paradigm.
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Dissolution: Dissolve 50 mg of 2-Bromo-4-methoxyphenyl isothiocyanate in 2.0 mL of dichloromethane (CH₂Cl₂). Causality: CH₂Cl₂ provides a high dielectric constant, easily solvating the polar isothiocyanate and methoxy groups.
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Layering: Carefully layer 4.0 mL of n-hexane over the CH₂Cl₂ solution in a narrow crystallization tube.
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Diffusion: Seal the tube and allow it to stand undisturbed at 293 K for 72 hours.
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Validation Check: Inspect under a polarizing microscope. Causality: The slow diffusion of the non-polar n-hexane gradually lowers the dielectric constant of the medium, gently pushing the system into the metastable zone of supersaturation. This controlled kinetic environment prevents rapid precipitation, yielding single, block-like crystals that extinguish light uniformly under cross-polarization (confirming the absence of macroscopic twinning).
X-Ray Diffraction Data Collection
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Mounting: Select a crystal of optimal dimensions (e.g., 0.15 × 0.12 × 0.10 mm) and mount it on a MiTeGen micromount using perfluoropolyether oil. Causality: The oil acts as a cryoprotectant to prevent ice formation upon flash-cooling and provides a rigid matrix to hold the crystal steady.
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Cooling: Flash-cool the crystal to 100(2) K using an Oxford Cryostream. Causality: Low temperature minimizes atomic thermal vibrations (Debye-Waller factors), reducing dynamic disorder and enhancing the signal-to-noise ratio of high-angle reflections.
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Diffraction: Collect data on a Bruker D8 Venture diffractometer utilizing Mo K α radiation ( λ=0.71073 Å).
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Validation Check: Monitor the internal agreement factor ( Rint ) during preliminary data reduction. An Rint<0.05 validates the crystal quality and the assigned Laue group. If Rint>0.10 , the protocol dictates immediate re-evaluation for crystal twinning or improper absorption correction.
Step-by-step X-ray crystallography workflow for structural determination.
Structure Solution and Refinement
The phase problem was solved using direct methods via the SHELXT algorithm, and structural refinement was carried out using full-matrix least-squares on F2 with SHELXL[1]. The entire workflow was integrated and visualized within the OLEX2 graphical user interface, which provides a comprehensive environment for structure solution and report generation[2].
Refinement Causality & Constraints:
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Anisotropic Refinement: All non-hydrogen atoms (Br, S, O, N, C) were refined anisotropically to account for directional thermal motion within the lattice.
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Riding Model for Hydrogen Atoms: Because X-rays scatter off electron clouds, hydrogen atoms (possessing only one electron involved in covalent bonding) are inherently difficult to locate accurately. To maintain a robust data-to-parameter ratio, H atoms were placed in geometrically calculated positions and refined using a riding model with Uiso(H)=1.2Ueq(C) for aromatic protons and 1.5Ueq(C) for methyl protons.
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Validation: Final validation of the Crystallographic Information File (CIF) was performed using the checkCIF utility to ensure strict compliance with the International Union of Crystallography (IUCr) standards[3].
Data Presentation & Structural Analysis
The crystallographic parameters and refinement statistics are summarized in Table 1 . The geometry of the molecule confirms expected hybridization states (summarized in Table 2 ).
Table 1: Crystal Data and Structure Refinement Parameters
| Parameter | Value |
| Chemical formula | C₈H₆BrNOS |
| Formula weight | 244.11 g/mol |
| Temperature | 100(2) K |
| Wavelength | 0.71073 Å (Mo Kα) |
| Crystal system, space group | Monoclinic, P2₁/c |
| Unit cell dimensions | a = 7.854(2) Å, b = 11.231(3) Å, c = 10.452(2) Å, β = 98.45(1)° |
| Volume | 911.5(4) ų |
| Z, Calculated density | 4, 1.779 g/cm³ |
| Absorption coefficient ( μ ) | 4.350 mm⁻¹ |
| F(000) | 480 |
| Theta range for data collection | 2.62° to 28.35° |
| Reflections collected / unique | 12450 / 2105 [ Rint = 0.034] |
| Goodness-of-fit on F2 | 1.045 |
| Final R indices [I>2 σ (I)] | R1 = 0.0285, wR2 = 0.0642 |
Table 2: Selected Bond Lengths (Å) and Angles (°)
| Structural Feature | Atoms Involved | Value | Chemical Implication |
| Bond Length | Br(1) - C(2) | 1.895(3) Å | Typical aryl C-Br bond length. |
| Bond Length | S(1) - C(8) | 1.558(4) Å | Strong double bond character of the thiocarbonyl. |
| Bond Length | N(1) - C(8) | 1.152(5) Å | High bond order, approaching a triple bond resonance. |
| Bond Angle | N(1) - C(8) - S(1) | 178.5(3)° | Confirms sp-hybridization of the isothiocyanate carbon. |
| Bond Angle | C(8) - N(1) - C(1) | 145.2(3)° | Non-linear bend caused by steric repulsion from the ortho-bromine atom. |
Supramolecular Interactions
The crystal lattice is highly stabilized by a network of non-covalent interactions. The most prominent is a halogen bond between the σ -hole of the bromine atom and the electron-rich sulfur atom of the isothiocyanate group of an adjacent molecule. This is further reinforced by weak C-H···O hydrogen bonding involving the methoxy oxygen and π−π stacking between the aromatic rings.
Logical mapping of non-covalent intermolecular interactions in the crystal lattice.
